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Compound of Interest

Compound Name: 14:0 Lyso PC-d27

Cat. No.: B12401694 Get Quote

Essential Safety and Handling Guide for 14:0
Lyso PC-d27
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

14:0 Lyso PC-d27 (1-myristoyl-d27-sn-glycero-3-phosphocholine). Adherence to these

procedures is essential to ensure personnel safety, maintain the isotopic integrity of the

compound, and minimize environmental impact. While the non-deuterated form of this

compound, 1-Myristoyl-sn-glycero-3-phosphocholine, is not classified as a hazardous

substance, it may cause mild skin and eye irritation.[1][2] Therefore, following good laboratory

practices and utilizing appropriate personal protective equipment is mandatory.

Personal Protective Equipment (PPE)
When handling 14:0 Lyso PC-d27, particularly in its powdered form, the following personal

protective equipment is required to prevent dermal contact, eye exposure, and inhalation of

particulates.
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PPE Category Item Specifications Rationale

Hand Protection Nitrile Gloves Powder-free

Prevents skin contact

and potential mild

irritation.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 compliant

Protects eyes from

airborne powder and

potential splashes.

Body Protection Laboratory Coat Standard

Protects skin and

clothing from

contamination.

Respiratory Protection
N95 Respirator (or

equivalent)
NIOSH-approved

Recommended when

handling the powder

outside of a certified

containment system

(e.g., fume hood,

biological safety

cabinet) to prevent

inhalation.

Operational and Disposal Plan
A systematic approach to handling and disposal is critical. The following step-by-step guidance

outlines the lifecycle of 14:0 Lyso PC-d27 in the laboratory, from receipt to final disposition.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a freezer at -20°C.[3]

Labeling: Ensure the container is clearly labeled with the compound name, date received,

and any relevant hazard information.

Handling and Experimental Use
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Designated Area: All handling of the powdered form of 14:0 Lyso PC-d27 should be

conducted in a designated area, such as a chemical fume hood or a ventilated balance

enclosure, to minimize inhalation exposure.

Weighing: When weighing the powder, use anti-static weigh paper or a weighing boat.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory. Do not eat, drink, or apply cosmetics in the laboratory.[2]

Spill Cleanup: In case of a spill, decontaminate the area with an appropriate laboratory

cleaner. For larger spills of the powder, gently cover with absorbent material to avoid creating

dust and then collect into a sealed container for disposal.

Disposal
Deuterated compounds can be expensive, and recycling or returning them to the supplier may

be an option. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal guidelines.

Unused Compound: For disposal of expired or unused 14:0 Lyso PC-d27, contact the

supplier to inquire about their return or recycling program. If this is not an option, dispose of it

as chemical waste in accordance with local, state, and federal regulations.

Contaminated Materials: All disposable materials that have come into contact with 14:0 Lyso
PC-d27, such as pipette tips, weigh boats, and gloves, should be placed in a sealed and

clearly labeled hazardous waste container.

Liquid Waste: Solutions containing 14:0 Lyso PC-d27 should be collected in a labeled, leak-

proof hazardous liquid waste container. Do not pour down the drain.

Quantitative Data Summary
Parameter Value Source

Storage Temperature -20°C [3]

Form Powder

Stability ≥ 2 years (at -20°C) [3]
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Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 14:0 Lyso PC-d27, from

initial receipt to final disposal.
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Safe Handling Workflow for 14:0 Lyso PC-d27
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Caption: A step-by-step workflow for the safe handling of 14:0 Lyso PC-d27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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